N'-{(3S*,4R*)-4-isopropyl-1-[(3-methoxyphenyl)acetyl]-3-pyrrolidinyl}-N,N-dimethylsulfamide

• IUPAC Name: (3S,4R)-3-(dimethylsulfamoylamino)-1-[2-(3-methoxyphenyl)acetyl]-4-propan-2-ylpyrrolidine
• InChI: InChI=1S/C18H29N3O4S/c1-13(2)16-11-21(12-17(16)19-26(23,24)20(3)4)18(22)10-14-7-6-8-15(9-14)25-5/h6-9,13,16-17,19H,10-12H2,1-5H3/t16-,17+/m0/s1
• InChI Key: SATSPBDFRRCNTI-DLBZAZTESA-N
• Canonical SMILES: CC(C)C1CN(CC1NS(=O)(=O)N(C)C)C(=O)CC2=CC(=CC=C2)OC
• Isomeric SMILES: CC(C)[C@@H]1CN(C[C@H]1NS(=O)(=O)N(C)C)C(=O)CC2=CC(=CC=C2)OC
• Molecular Formula: C18H29N3O4S
• Molecular Weight: 383.5 g/mol

Description

The compound appears to be a sulfamide derivative with a complex structure that includes a pyrrolidinyl ring, an isopropyl group, a methoxyphenyl group, and an acetyl moiety. Such compounds are of interest in the field of organic chemistry and medicinal chemistry due to their potential biological activity and the challenging nature of their synthesis.

Synthesis Analysis

Synthesizing complex molecules like this typically involves multiple steps, including the formation of the pyrrolidinyl ring, the introduction of the isopropyl and methoxyphenyl groups, and the linkage of these groups with sulfamide and acetyl functionalities. The synthesis might employ strategies such as asymmetric synthesis to achieve the desired stereochemistry, and protective group strategies to allow for selective reactions to occur at the desired sites of the molecule (Malone et al., 1997).

Molecular Structure Analysis

The detailed molecular structure would likely be elucidated through techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. These techniques can provide insights into the arrangement of atoms within the molecule, the configuration of its stereo centers, and the overall conformation of the molecular structure. For example, studies on similar compounds have utilized X-ray crystallography to determine intramolecular interactions and conformations (Pedroso et al., 2020).

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Many sulfamides are known to inhibit enzymes by mimicking the substrate’s structure.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. Standard procedures should be followed while handling such compounds.

Future Directions

The future research could involve the synthesis of analogs, determination of the biological activity, and optimization of the activity by modifying the structure.